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Compound of Interest

Transcriptional Intermediary Factor
2 (TIF2) (740-753)

Cat. No.: B13925274

Compound Name:

Technical Support Center: TIF2 (740-753) Peptide

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the TIF2

(740-753) peptide. The information provided is based on the physicochemical properties of the
peptide and general laboratory best practices.

l. TIF2 (740-753) Peptide: Properties and Handling

The TIF2 (740-753) peptide is a 14-amino acid fragment of the human Transcriptional
Intermediary Factor 2 (TIF2), also known as Nuclear Receptor Coactivator 2 (NCOAZ2). It
functions as a nuclear receptor (NR) box B3 region and contains the conserved LXXLL motif,
which is crucial for the interaction with the ligand-binding domains of nuclear receptors.[1][2]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13925274?utm_src=pdf-interest
https://www.technologynetworks.com/genomics/product-news/anaspec-introduces-55-new-catalog-peptides-215311
https://www.innopep.com/products/peptide-products/signal-transduction-peptides/tif2-740-753-transcriptional-intermediary-factor-2-740-753-br-kenallrylldkdd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13925274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Property Value

Amino Acid Sequence KENALLRYLLDKDD
Molecular Formula C75H124N20025

Molecular Weight 1705.9 g/mol

Net Charge at pH 7 -3

Hydrophobic Residue Content 429% (A, L,L,R,Y, L, L)
Hydrophilic/Charged Residue Content 57.1% (K, E, N, D, K, D, D)

Il. FAQs: Solubility and Reconstitution

Q1: What is the recommended solvent for dissolving the TIF2 (740-753) peptide?

Al: Based on its amino acid sequence, the TIF2 (740-753) peptide has a net negative charge
at neutral pH. Therefore, it is predicted to be soluble in aqueous solutions.

Primary Recommendation: Start by dissolving the peptide in sterile, distilled water or a
common biological buffer such as phosphate-buffered saline (PBS) at pH 7.2-7.4.

Alternative for Higher Concentrations: If higher concentrations are required or if solubility in
water is limited, the use of a small amount of a basic buffer or solvent is recommended. You
can try dissolving the peptide in a small volume of 0.1 M ammonium bicarbonate and then
diluting it with water to the desired concentration.

Use of Organic Solvents: For very high concentrations that may not be achievable in
aqueous buffers, a small amount of an organic solvent like Dimethyl Sulfoxide (DMSQO) can
be used. One vendor suggests that the peptide is soluble in both water and DMSO. Dissolve
the peptide first in a minimal amount of DMSO and then slowly add your aqueous buffer to
the desired final concentration. Be mindful that DMSO can affect certain biological assays.

Q2: I am having trouble dissolving the TIF2 (740-753) peptide. What should | do?

A2: If you encounter solubility issues, consider the following troubleshooting steps:
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e Sonication: Gentle sonication can help to break up any peptide aggregates and facilitate
dissolution.

e Warming: Gently warming the solution to no more than 40°C can increase the solubility of
some peptides.

e pH Adjustment: Since this peptide is acidic, slightly increasing the pH of the solution by
adding a small amount of a dilute basic solution (e.g., 0.1% ammonium hydroxide) can
improve solubility. Avoid making the solution strongly basic.

o Test a Small Amount First: It is always recommended to test the solubility of a small aliquot
of the peptide before attempting to dissolve the entire stock.

Q3: What is the recommended storage condition for the TIF2 (740-753) peptide?
A3:
e Lyophilized Powder: Store the lyophilized peptide at -20°C or -80°C for long-term stability.

 In Solution: Once dissolved, it is best to aliquot the peptide solution into single-use volumes
to avoid repeated freeze-thaw cycles, which can lead to degradation. Store the aliquots at
-20°C or -80°C.

lll. FAQs: Aggregation
Q1: Is the TIF2 (740-753) peptide prone to aggregation?

Al: The TIF2 (740-753) peptide has a moderate content of hydrophobic residues (42.9%),
including several leucine residues which can contribute to aggregation. While its charged
residues should aid in solubility, aggregation can still occur, particularly at high concentrations.

Q2: How can | prevent or minimize peptide aggregation?
A2: To minimize aggregation, follow these guidelines:

 Dissolution Technique: When using an organic solvent like DMSO to aid dissolution, add the
aqueous buffer slowly to the peptide-DMSO solution while gently vortexing. This prevents the
peptide from crashing out of solution.
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» Concentration: Work with the lowest feasible concentration for your experiment.

o Storage: Store the peptide in aliquots to avoid multiple freeze-thaw cycles. If you observe
precipitation after thawing, gentle sonication may help to resuspend the peptide.

o Use of Denaturants: As a last resort for highly aggregated peptides, denaturing agents like 6
M guanidine-HCI or 8 M urea can be used for initial solubilization, followed by dilution.
However, the compatibility of these agents with your specific assay must be considered.

IV. Experimental Protocols

Recommended Protocol for Reconstitution of TIF2 (740-
753) Peptide

This protocol is a general guideline based on the physicochemical properties of the peptide.

o Preparation: Allow the lyophilized peptide vial to equilibrate to room temperature before
opening to prevent condensation. Briefly centrifuge the vial to ensure all the peptide powder
is at the bottom.

e Solvent Selection: Based on your experimental needs, choose an appropriate solvent. For
most applications, sterile distilled water or PBS (pH 7.4) is recommended as the initial
solvent.

¢ Dissolution:

o Add the desired volume of solvent to the vial to achieve a stock concentration of, for
example, 1 mg/mL.

o Gently vortex or pipette the solution to mix.
o If the peptide does not fully dissolve, sonicate the vial in a water bath for a few minutes.

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or
-80°C.

Workflow for Troubleshooting Peptide Solubility
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Start: Lyophilized TIF2 (740-753) Peptide

!

| Attempt to dissolve in sterile water or PBS (pH 7.4) |

Gentle sonication

Gentle warming (<40°C)

Add a small amount of dilute basic solution (e.g., 0.1% NH4OH)

o Yes

Dissolve in minimal DMSO, then slowly add aqueous buffer

Consult further. Consider peptide quality or alternative solubilization strategies. Peptide is ready for use. Aliquot and store at -20°C or -80°C.
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Caption: A step-by-step workflow for troubleshooting the solubility of the TIF2 (740-753)
peptide.

V. Signaling Pathway and Experimental Workflow
TIF2 (740-753) Peptide in Nuclear Receptor Signaling

The TIF2 (740-753) peptide mimics the action of the full-length TIF2 coactivator protein by
binding to the ligand-activated nuclear receptor, which then modulates gene transcription.

Ligand binds
Nuclear Receptor (NR)

Ligand-NR-TIF2 Peptide | _binds to DNA regulates e
> Gene Transcription
TIF2 (740-753) Peptide Complex (Hormone Response Element)

Click to download full resolution via product page

Caption: Simplified signaling pathway involving the TIF2 (740-753) peptide and a nuclear
receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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